Cas no 2197055-52-8 (4-(4-Chlorophenyl)-3-sulfamoyl-5-trifluoromethylthiophene-2-carboxylic acid methyl ester)

• Product Name: 4-(4-Chlorophenyl)-3-sulfamoyl-5-trifluoromethylthiophene-2-carboxylic acid methyl ester
• CAS No: 2197055-52-8
• MF: C₁₃H₉ClF₃NO₄S₂
• MW: 399.793070554733
• MDL: MFCD30725967
• CID: 4780780
• Update Time: 2026-02-27

4-(4-Chlorophenyl)-3-sulfamoyl-5-trifluoromethylthiophene-2-carboxylic acid methyl ester Chemical and Physical Properties

Names and Identifiers

• 4-(4-Chlorophenyl)-3-sulfamoyl-5-trifluoromethylthiophene-2-carboxylic acid methyl ester
• 4-(4-Chloro-phenyl)-3-sulfamoyl-5-trifluoromethyl-thiophene-2-carboxylic acid methyl ester

• MDL： MFCD30725967
• Inchi： 1S/C13H9ClF3NO4S2/c1-22-12(19)9-10(24(18,20)21)8(11(23-9)13(15,16)17)6-2-4-7(14)5-3-6/h2-5H,1H3,(H2,18,20,21)
• InChI Key： LNJFLCHRWQNYCX-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C1=C(C(F)(F)F)SC(C(=O)OC)=C1S(N)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 573
• XLogP3: 3.5
• Topological Polar Surface Area: 123

Additional information on 4-(4-Chlorophenyl)-3-sulfamoyl-5-trifluoromethylthiophene-2-carboxylic acid methyl ester

4-(4-Chlorophenyl)-3-sulfamoyl-5-trifluoromethylthiophene-2-carboxylic acid methyl ester: A Comprehensive Overview

The compound 4-(4-Chlorophenyl)-3-sulfamoyl-5-trifluoromethylthiophene-2-carboxylic acid methyl ester, with the CAS number 2197055-52-8, is a highly specialized organic compound that has garnered significant attention in the fields of pharmaceutical chemistry and materials science. This compound is characterized by its unique structure, which includes a thiophene ring substituted with a 4-chlorophenyl group, a sulfamoyl group, and a trifluoromethyl group. The presence of these substituents imparts distinctive electronic and steric properties to the molecule, making it a valuable candidate for various applications.

Recent studies have highlighted the potential of this compound in drug discovery, particularly in the development of anti-inflammatory and anti-cancer agents. The sulfamoyl group, a well-known bioisostere of carboxylic acids, plays a crucial role in modulating the pharmacokinetic properties of the molecule. Additionally, the trifluoromethyl group enhances the stability and lipophilicity of the compound, which are essential attributes for drug candidates. Researchers have also explored the use of this compound as a building block for constructing more complex molecules with enhanced biological activity.

In terms of synthesis, this compound is typically prepared through a multi-step process involving nucleophilic substitution and coupling reactions. The use of advanced catalytic systems has enabled chemists to achieve high yields and excellent regioselectivity in these reactions. Furthermore, the compound's stability under various reaction conditions has made it amenable to large-scale production, which is critical for its commercialization.

The structural features of 4-(4-Chlorophenyl)-3-sulfamoyl-5-trifluoromethylthiophene-2-carboxylic acid methyl ester also make it an attractive candidate for applications in materials science. For instance, its electron-withdrawing groups can be exploited to design novel materials with tailored electronic properties. Recent research has demonstrated its potential as a component in organic semiconductors and optoelectronic devices, where its ability to modulate charge transport properties is highly advantageous.

From an environmental perspective, the compound's biodegradability and eco-toxicological profile have been subjects of recent investigations. Studies indicate that under controlled conditions, the compound exhibits moderate biodegradability, which aligns with current sustainability trends in chemical manufacturing. However, further research is required to fully understand its long-term environmental impact and to develop strategies for minimizing its ecological footprint.

In conclusion, 4-(4-Chlorophenyl)-3-sulfamoyl-5-trifluoromethylthiophene-2-carboxylic acid methyl ester represents a versatile and innovative molecule with diverse applications across multiple disciplines. Its unique structure, combined with its favorable chemical properties, positions it as a key player in advancing both pharmaceutical and materials science research. As ongoing studies continue to uncover new insights into its potential uses, this compound is poised to make significant contributions to scientific progress.